2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide

• Molecular Formula: C19H32N2O4S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2,5-diethoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C19H32N2O4S/c1-7-24-15-9-10-16(25-8-2)17(11-15)26(22,23)20-14-12-18(3,4)21-19(5,6)13-14/h9-11,14,20-21H,7-8,12-13H2,1-6H3
• InChI Key: LHXCHJFEFCFVEU-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C

Description

2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide, also known as TAPS, is a chemical compound that has been extensively studied for its applications in scientific research. TAPS has been used as a buffer in biochemical and physiological experiments due to its unique properties. In

Mechanism of Action

2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide acts as a buffer by accepting or donating protons to maintain a constant pH. It forms a zwitterionic structure in solution, which allows it to interact with both positively and negatively charged molecules. This compound has a low UV-absorbance, which makes it suitable for use in experiments that require UV detection.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on biochemical and physiological systems. It does not inhibit enzyme activity or interfere with protein structure. This compound has been shown to be non-toxic to cells and is not metabolized by the body.

Advantages and Limitations for Lab Experiments

2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide has several advantages as a buffer in lab experiments. It has a high buffering capacity, is stable over a wide pH range, and has a low ionic strength. This compound is also relatively inexpensive and easy to prepare. However, this compound has some limitations as a buffer. It has a low solubility in water and can precipitate at high concentrations. This compound can also interfere with some assays that are sensitive to sulfonamide compounds.

Future Directions

There are several future directions for the use of 2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide in scientific research. One area of interest is the use of this compound in the development of new drugs. This compound has been shown to have potential as a drug delivery vehicle due to its low toxicity and ability to interact with both hydrophobic and hydrophilic molecules. This compound could also be used in the development of new analytical techniques for the detection of biomolecules. Another area of interest is the modification of this compound to improve its solubility and stability in water. This could make this compound a more versatile buffer for use in a wider range of experiments.
Conclusion:
In conclusion, this compound is a versatile buffer that has been extensively studied for its applications in scientific research. Its unique properties make it an effective buffer in biochemical and physiological experiments. This compound has minimal effects on biochemical and physiological systems and is relatively easy to prepare. However, this compound does have some limitations as a buffer and further research is needed to fully understand its potential as a drug delivery vehicle and analytical tool.

Synthesis Methods

2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide can be synthesized by reacting 2,5-diethoxybenzenesulfonyl chloride with 2,2,6,6-tetramethyl-4-piperidinamine in the presence of a base. The reaction takes place at room temperature and the product is obtained in high yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2,5-diethoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide has been widely used as a buffer in biochemical and physiological experiments. It has a pKa of 7.6, which makes it an effective buffer in the physiological pH range. This compound has been used in studies related to protein folding, enzyme kinetics, and DNA sequencing. It has also been used in electrophysiology experiments to study the properties of ion channels.